Cas no 1314792-07-8 (1-(2-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314792-07-8
• MF: C₁₁H₁₀BrClO₂
• MW: 289.552901744843
• CID: 6329463
• PubChem ID: 117467912
• Update Time: 2025-10-11

1-(2-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid
• 1314792-07-8
• EN300-1915603

• Inchi： 1S/C11H10BrClO2/c12-9-3-2-7(13)6-8(9)11(10(14)15)4-1-5-11/h2-3,6H,1,4-5H2,(H,14,15)
• InChI Key： LUNCMYOYDHVDIM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1(C(=O)O)CCC1)Cl

Computed Properties

• Exact Mass: 287.95527g/mol
• Monoisotopic Mass: 287.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid

Introduction to 1-(2-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314792-07-8) and Its Emerging Applications in Chemical Biology

1-(2-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid, identified by the chemical identifier CAS No. 1314792-07-8, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, featuring a cyclobutane core substituted with a bromo and chloro group on the phenyl ring, has garnered attention due to its unique structural properties and potential biological activities. The presence of both halogen atoms enhances its reactivity, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 1-(2-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid combines the rigidity of the cyclobutane ring with the electronic influence of halogen substituents. This combination not only imparts distinct physicochemical properties but also opens up diverse possibilities for medicinal chemistry applications. The cyclobutane ring, being a strained hydrocarbon, often serves as a privileged scaffold in drug design due to its ability to fit into specific binding pockets in biological targets. Meanwhile, the bromo and chloro groups introduce electrophilic centers, facilitating further functionalization through cross-coupling reactions, nucleophilic substitutions, or other transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic compounds. The halogens in 1-(2-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid can participate in various interactions with biological molecules, including hydrogen bonding, π-stacking, and electrostatic interactions. These interactions are crucial for modulating the binding affinity and selectivity of drug candidates. Moreover, the halogen atoms can serve as handles for post-synthetic modifications, allowing researchers to fine-tune the properties of the compound for specific applications.

One of the most compelling aspects of 1-(2-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid is its utility as a building block in synthesizing more complex molecules. Its structural features make it an ideal candidate for constructing heterocyclic derivatives, which are known to exhibit a wide range of biological activities. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism and inflammation pathways. The cyclobutane ring provides a rigid framework that mimics natural substrates or transition states, while the halogen substituents enable selective interactions with key residues in the enzyme active site.

Recent studies have highlighted the role of 1-(2-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid in developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By incorporating this compound into drug candidates, scientists have been able to design molecules that exhibit high potency and selectivity against specific kinases. The strained cyclobutane ring is particularly effective at inducing conformational changes in kinase domains, disrupting their normal function and inhibiting downstream signaling cascades.

The versatility of 1-(2-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid extends beyond kinase inhibition. It has also been explored as a precursor for developing antimicrobial agents. The combination of halogen substituents enhances the compound's ability to interact with bacterial enzymes and cell membranes, leading to potent antibacterial effects. Additionally, its structural features make it suitable for designing molecules with enhanced bioavailability and reduced toxicity profiles.

In conclusion, 1-(2-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314792-07-8) represents a promising compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for designing novel bioactive molecules with potential applications in oncology, inflammation management, antimicrobial therapy, and other therapeutic areas. As research continues to uncover new ways to leverage this compound's properties, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.